Cas no 68820-65-5 ({4-6-(4-Aminophenyl)-2-phenylpyrimidin-4-ylphenyl}amine)

• Product Name: {4-6-(4-Aminophenyl)-2-phenylpyrimidin-4-ylphenyl}amine
• CAS No: 68820-65-5
• MF: C₂₂H₁₈N₄
• MW: 338.405124187469
• MDL: MFCD00377475
• CID: 3064633
• PubChem ID: 630861
• Update Time: 2025-11-01

{4-6-(4-Aminophenyl)-2-phenylpyrimidin-4-ylphenyl}amine Chemical and Physical Properties

Names and Identifiers

• 4,4'-(2-Phenylpyrimidine-4,6-diyl)dianiline
• 4-[6-(4-Aminophenyl)-2-phenyl-4-pyrimidinyl]phenylamine #
• 4-[6-(4-aminophenyl)-2-phenylpyrimidin-4-yl]aniline
• MFCD00377475
• CBDivE_005468
• BBL002231
• [4-[6-(4-AMINOPHENYL)-2-PHENYLPYRIMIDIN-4-YL]PHENYL]AMINE
• HMS2517G05
• MLS000569182
• CS-0314615
• HMS3375E02
• 2-phenyl-4,6-bis-(p-aminophenyl)pyrimidine
• 68820-65-5
• SMR000173923
• (4-[6-(4-Aminophenyl)-2-phenylpyrimidin-4-yl]phenyl)amine
• AKOS000640051
• SCHEMBL3173240
• Benzenamine, 4,4'-(2-phenyl-4,6-pyrimidinediyl)bis-
• ALBB-025307
• SB58232
• STK325160
• H35056
• CHEMBL1330123
• 4-[6-(4-aminophenyl)-2-phenylpyrimidin4-yl]aniline
• VS-01033
• {4-[6-(4-aminophenyl)-2-phenylpyrimidin-4-yl]phenyl}amine
• {4-6-(4-Aminophenyl)-2-phenylpyrimidin-4-ylphenyl}amine

• MDL： MFCD00377475
• Inchi： 1S/C22H18N4/c23-18-10-6-15(7-11-18)20-14-21(16-8-12-19(24)13-9-16)26-22(25-20)17-4-2-1-3-5-17/h1-14H,23-24H2
• InChI Key： XGENNWJCOQVWER-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC(=CC=1C1C=CC(=CC=1)N)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 338.153146591Da
• Monoisotopic Mass: 338.153146591Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.8Ų

Additional information on {4-6-(4-Aminophenyl)-2-phenylpyrimidin-4-ylphenyl}amine

4,4'-(2-Phenylpyrimidine-4,6-diyl)dianiline (CAS 68820-65-5): A Versatile Building Block for Advanced Materials

The compound 4,4'-(2-Phenylpyrimidine-4,6-diyl)dianiline (CAS 68820-65-5) represents an important class of aromatic amines with significant potential in materials science. This phenylpyrimidine-based diamine features a unique molecular architecture combining pyrimidine and phenyl moieties, making it particularly valuable for developing high-performance polymers and functional materials.

Chemically, 4,4'-(2-Phenylpyrimidine-4,6-diyl)dianiline belongs to the family of aromatic diamines with a molecular formula of C₂₄H₂₀N₄. Its structure contains two primary amine groups (-NH₂) attached to a central 2-phenylpyrimidine core, which contributes to its excellent thermal stability and electronic properties. The rigid molecular framework and extended conjugation system make this compound particularly interesting for applications requiring thermal resistance and optoelectronic performance.

In polymer chemistry, 4,4'-(2-Phenylpyrimidine-4,6-diyl)dianiline serves as a crucial monomer for synthesizing various high-performance polyimides and polyamides. When reacted with dianhydrides or diacid chlorides, it forms polymers with exceptional thermal stability, mechanical strength, and dielectric properties. These materials find applications in advanced electronics, particularly in flexible printed circuits, high-temperature adhesives, and insulating materials for next-generation electronic devices.

The optoelectronic properties of 4,4'-(2-Phenylpyrimidine-4,6-diyl)dianiline make it valuable for organic electronic applications. Researchers are exploring its use in organic light-emitting diodes (OLEDs), organic photovoltaics, and organic field-effect transistors (OFETs). The compound's ability to facilitate charge transport and its tunable electronic structure through molecular design make it attractive for developing more efficient and stable organic electronic devices.

Recent advancements in materials science have highlighted the potential of 4,4'-(2-Phenylpyrimidine-4,6-diyl)dianiline derivatives in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These porous materials show promise for gas storage, separation technologies, and heterogeneous catalysis. The compound's rigid structure and functional groups allow for precise control over framework architecture and properties.

In pharmaceutical research, while not directly used as an active pharmaceutical ingredient, 4,4'-(2-Phenylpyrimidine-4,6-diyl)dianiline serves as a valuable intermediate for synthesizing more complex molecules. The pyrimidine core is a privileged structure in medicinal chemistry, appearing in numerous biologically active compounds. Researchers are investigating derivatives of this compound for potential applications in drug discovery and development.

The synthesis of 4,4'-(2-Phenylpyrimidine-4,6-diyl)dianiline typically involves multi-step organic reactions starting from commercially available precursors. Modern synthetic approaches focus on improving yield, purity, and sustainability through green chemistry principles. Recent publications highlight microwave-assisted synthesis and catalytic methods that reduce reaction times and improve efficiency.

From a commercial perspective, 4,4'-(2-Phenylpyrimidine-4,6-diyl)dianiline is available from specialty chemical suppliers, primarily serving research institutions and advanced materials developers. The market for such high-performance polymer intermediates is growing steadily, driven by demand from the electronics, aerospace, and renewable energy sectors. Current pricing reflects its specialized nature and the complexity of its synthesis.

Analytical characterization of 4,4'-(2-Phenylpyrimidine-4,6-diyl)dianiline typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), mass spectrometry, and elemental analysis. These methods ensure product purity and verify structural integrity, which are critical for its applications in advanced materials.

Looking forward, research trends suggest expanding applications for 4,4'-(2-Phenylpyrimidine-4,6-diyl)dianiline in emerging technologies. Areas of particular interest include flexible electronics, energy storage materials, and smart coatings. The compound's molecular design flexibility allows researchers to tailor its properties for specific applications through structural modifications.

Environmental and safety considerations for handling 4,4'-(2-Phenylpyrimidine-4,6-diyl)dianiline follow standard laboratory practices for aromatic amines. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during handling. Researchers continue to investigate more sustainable production methods to reduce environmental impact.

The scientific literature contains numerous studies exploring derivatives and analogs of 4,4'-(2-Phenylpyrimidine-4,6-diyl)dianiline, reflecting the compound's versatility. Recent publications demonstrate innovative applications in molecular electronics, sensors, and advanced composites, highlighting its ongoing relevance in materials research.

For researchers and engineers working with 4,4'-(2-Phenylpyrimidine-4,6-diyl)dianiline, understanding its structure-property relationships is crucial for optimizing performance in specific applications. Computational chemistry and molecular modeling techniques are increasingly used to predict and design improved derivatives for targeted applications.

In conclusion, 4,4'-(2-Phenylpyrimidine-4,6-diyl)dianiline (CAS 68820-65-5) represents a valuable building block in modern materials science. Its unique combination of structural features and functional groups enables diverse applications across multiple high-tech industries. As research continues to uncover new possibilities for this compound and its derivatives, its importance in advanced materials development is likely to grow significantly in the coming years.